Cas no 105780-30-1 (Phenol,2-methoxy-4,5-dinitro-)

Phenol,2-methoxy-4,5-dinitro- structure
Phenol,2-methoxy-4,5-dinitro- structure
Product Name:Phenol,2-methoxy-4,5-dinitro-
CAS No:105780-30-1
MF:C7H6N2O6
MW:214.132341861725
CID:184175
PubChem ID:184586
Update Time:2025-04-19

Phenol,2-methoxy-4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-methoxy-4,5-dinitro-
    • 2-methoxy-4,5-dinitrophenol
    • DTXSID80147341
    • 4,5-dinitro-2-methoxyphenol
    • Phenol, 2-methoxy-4,5-dinitro-
    • FFOSGJSASFGRSA-UHFFFAOYSA-N
    • 4,5-Dinitroguaiacol
    • 105780-30-1
    • SCHEMBL1401369
    • Inchi: 1S/C7H6N2O6/c1-15-7-3-5(9(13)14)4(8(11)12)2-6(7)10/h2-3,10H,1H3
    • InChI Key: FFOSGJSASFGRSA-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 214.022586
  • Monoisotopic Mass: 214.022586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.579
  • Boiling Point: 456.7°Cat760mmHg
  • Flash Point: 230°C
  • Refractive Index: 1.624
  • PSA: 121.10000
  • LogP: 2.26360
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